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Compound of Interest

Compound Name: Ethylene-b-ionol-d3

Cat. No.: B15558371

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Ethylene-β-ionol-d3, a deuterated

analog of Ethylene-β-ionol. This document is intended for researchers and professionals in

analytical chemistry, food science, and drug development who utilize stable isotope-labeled

compounds as internal standards for quantitative analysis.

Introduction to Ethylene-β-ionol-d3
Ethylene-β-ionol-d3 (CAS No. 77265-43-1) is a stable isotope-labeled version of Ethylene-β-

ionol, a volatile organic compound and a derivative of β-ionone. Due to the substitution of three

hydrogen atoms with deuterium, this compound has a higher molecular weight than its

unlabeled counterpart. This property makes it an ideal internal standard for quantitative

analysis using mass spectrometry (MS), particularly in gas chromatography-mass spectrometry

(GC-MS) and liquid chromatography-mass spectrometry (LC-MS) applications.[1]

The use of a stable isotope-labeled internal standard like Ethylene-β-ionol-d3 is a robust

method to correct for analyte loss during sample preparation and for variations in instrument

response, thereby improving the accuracy and precision of quantification.
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Sourcing and Procurement
Ethylene-β-ionol-d3 for research purposes can be purchased from specialized chemical

suppliers. Two such suppliers are:

Pharmaffiliates: Offers Ethylene-β-ionol-d3 with CAS No. 77265-43-1. They provide the

compound as a light yellow oil, which should be stored at 2-8°C.

MedchemExpress (MCE): Also lists Ethylene-β-ionol-d3 (CAS 77265-43-1) among their

available stable isotope-labeled compounds.[1][2]

When procuring this compound, it is crucial to obtain a Certificate of Analysis (CoA) from the

supplier. The CoA provides vital information regarding the chemical and isotopic purity of the

batch.

Quantitative Data
The following table summarizes the typical chemical and physical properties of Ethylene-β-

ionol-d3. The purity specifications are representative of commercially available stable isotope-

labeled standards.
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Property Value Reference

Chemical Name

(1E)-3-methyl-1-(2,6,6-

trimethyl-1-cyclohexen-1-

yl)-1,4-pentadien-3-ol-d3

Pharmaffiliates

CAS Number 77265-43-1
Pharmaffiliates,

MedchemExpress[1][2]

Molecular Formula C₁₅H₂₁D₃O Pharmaffiliates

Molecular Weight 223.37 g/mol
Pharmaffiliates,

MedchemExpress[1][2]

Appearance Light Yellow Oil Pharmaffiliates

Storage Conditions 2-8°C Refrigerator Pharmaffiliates

Typical Chemical Purity >99% BenchChem[3]

Typical Isotopic Enrichment ≥98% BenchChem[3]

Experimental Protocols
The primary application of Ethylene-β-ionol-d3 is as an internal standard for the quantification

of Ethylene-β-ionol or related analytes in complex matrices. Below is a detailed experimental

protocol for the analysis of volatile compounds in a fruit juice matrix using Headspace Solid-

Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry

(GC-MS), a common technique for such analyses.[4][5]

Objective:
To quantify the concentration of Ethylene-β-ionol in a fruit juice sample using Ethylene-β-ionol-

d3 as an internal standard.

Materials and Reagents:
Fruit juice sample

Ethylene-β-ionol analytical standard
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Ethylene-β-ionol-d3 internal standard (IS)

Methanol (HPLC grade)

Deionized water

Sodium chloride (analytical grade)

20 mL headspace vials with screw caps and PTFE/silicone septa

SPME fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane -

DVB/CAR/PDMS)

GC-MS system with a suitable capillary column (e.g., DB-5MS)

Procedure:
Preparation of Standard Solutions:

Prepare a stock solution of Ethylene-β-ionol (1 mg/mL) in methanol.

Prepare a stock solution of Ethylene-β-ionol-d3 (1 mg/mL) in methanol.

From the Ethylene-β-ionol stock solution, prepare a series of calibration standards by

serial dilution in a 1:1 methanol/water solution to cover the expected concentration range

in the sample.

Spike each calibration standard with the Ethylene-β-ionol-d3 internal standard to a final

concentration of 50 ng/mL.

Sample Preparation:

Centrifuge the fruit juice sample to remove any pulp or suspended solids.

In a 20 mL headspace vial, place 5 mL of the clarified fruit juice.

Add 1 g of sodium chloride to the vial to increase the ionic strength of the sample, which

enhances the release of volatile compounds into the headspace.
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Spike the sample with the Ethylene-β-ionol-d3 internal standard to a final concentration of

50 ng/mL.

Immediately seal the vial with the screw cap.

HS-SPME Extraction:

Place the vial in a heating block or water bath equipped with a magnetic stirrer, set to

40°C.

Allow the sample to equilibrate for 20 minutes with gentle stirring.

Expose the SPME fiber to the headspace of the sample for 30 minutes at 40°C to allow for

the adsorption of volatile compounds.

GC-MS Analysis:

After extraction, immediately transfer the SPME fiber to the injection port of the GC-MS,

which is held at 250°C for thermal desorption of the analytes for 5 minutes.

GC Conditions (example):

Column: DB-5MS (30 m x 0.25 mm, 0.25 µm film thickness)

Carrier Gas: Helium at a constant flow of 1.2 mL/min

Oven Temperature Program: Start at 35°C for 2 minutes, ramp to 160°C at 3°C/min,

then ramp to 240°C at 10°C/min and hold for 10 minutes.

MS Conditions (example):

Ionization Mode: Electron Ionization (EI) at 70 eV

Ion Source Temperature: 230°C

Transfer Line Temperature: 280°C

Acquisition Mode: Selected Ion Monitoring (SIM)
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Monitor characteristic ions for Ethylene-β-ionol (analyte) and Ethylene-β-ionol-d3

(internal standard).

Data Analysis:

Integrate the peak areas for the selected ions of both the analyte and the internal

standard.

Calculate the response ratio (Analyte Peak Area / Internal Standard Peak Area) for each

calibration standard.

Construct a calibration curve by plotting the response ratio against the concentration of the

analyte for the calibration standards.

Calculate the response ratio for the fruit juice sample.

Determine the concentration of Ethylene-β-ionol in the sample by interpolating its

response ratio on the calibration curve.

Visualizations
Logical Relationship: Role of Ethylene-β-ionol-d3 in
Quantitative Analysis
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Role of Ethylene-β-ionol-d3 in Quantitative Analysis
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Caption: The role of Ethylene-β-ionol-d3 as an internal standard in quantitative analysis.

Experimental Workflow: Quantification of Ethylene-β-
ionol in Fruit Juice
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Workflow for Quantification of Ethylene-β-ionol in Fruit Juice

Sample and Standard Preparation

Analysis

Data Processing

Fruit Juice Sample

Spike with
Ethylene-β-ionol-d3

Calibration Standards

Spike with
Ethylene-β-ionol-d3

HS-SPME Extraction

GC-MS Analysis

Peak Area Integration

Construct Calibration Curve

Quantify Analyte

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15558371/docs?utm_src=pdf-body-img#a-technical-guide-to-ethylene-ionol-d3-for-research-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558371?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Experimental workflow for the quantification of Ethylene-β-ionol using an internal

standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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